SARS-CoV-2-IN-99

• Molecular Formula: C20H16Br2NO4P
• Molecular Weight: 525.1 g/mol
• InChI: InChI=1S/C20H16Br2NO4P/c21-20(22)19(24)15-8-7-9-16(14-15)23-28(25,26-17-10-3-1-4-11-17)27-18-12-5-2-6-13-18/h1-14,20H,(H,23,25)
• InChIKey: IKZNRFMLJHWLAS-UHFFFAOYSA-N

SARS-CoV-2-IN-99 (Compound 58): A Structured Overview for Procurement of SARS-CoV-2 Main Protease Inhibitors

SARS-CoV-2-IN-99, also designated as compound 58, is a small-molecule inhibitor of the SARS-CoV-2 main protease (Mpro, also referred to as 3CLpro) [1]. The compound exhibits the chemical formula C20H16Br2NO4P and a molecular weight of 525.13 g/mol, and is typically supplied as a solid . Its primary mechanism of action involves disruption of viral polyprotein processing by targeting the major protease of SARS-CoV-2 [1].

SARS-CoV-2 main protease (Mpro) inhibition research

Covalent dibromoacetyl warhead structure-activity relationship studies

DMSO-soluble format for cell-based antiviral assays

• [1] MedChemExpress. SARS-CoV-2-IN-99 Product Page. View Source

SARS-CoV-2-IN-99 (Compound 58): Critical Assessment of Interchangeability with In-Class Analogs

Although SARS-CoV-2-IN-99 is categorized as a main protease (Mpro) inhibitor, it demonstrates structural features that preclude generic substitution with other in-class compounds. The molecule is characterized by the presence of a dibromoacetyl moiety (C(Br)Br=O) and a diphenyl phosphate group (O=P(NC1=CC=CC=C1)(OC2=CC=CC=C2)OC3=CC=CC=C3) . This specific covalent warhead configuration imparts distinct electrophilic properties that influence its binding kinetics and reactivity profile toward the catalytic cysteine residue of Mpro . Consequently, the compound's inhibition mechanism, potency, and selectivity for Mpro versus other viral or host proteases are inherently product-specific and cannot be assumed for other Mpro inhibitors. Substituting SARS-CoV-2-IN-99 with a structurally unrelated analog would directly alter the pharmacodynamic and selectivity parameters of the experimental system.

Warhead Dibromoacetyl reactivity profile differs from nitrile- or aldehyde-based Mpro inhibitors; direct substitution may alter inhibition kinetics.

Selectivity Host cathepsin L inhibition data are class-level; the selectivity window may not match more selective reference compounds.

Potency Quantitative Mpro potency not publicly disclosed; equivalence to Nirmatrelvir or GC376 cannot be assumed without empirical validation.

SARS-CoV-2-IN-99 (Compound 58): Comparative Quantitative Evidence for Scientific Selection

Comparative Potency of SARS-CoV-2-IN-99 Against SARS-CoV-2 Main Protease

Based on available vendor specifications, SARS-CoV-2-IN-99 (compound 58) is designated as an inhibitor of the SARS-CoV-2 main protease (Mpro) . However, the precise IC50 or EC50 values against Mpro, as well as comparative data against reference inhibitors such as Nirmatrelvir (PF-07321332) or GC376, are not publicly disclosed in the current scientific literature. The compound is reported to be derived from a series of Mpro inhibitors that were optimized for potency and biostability, with some analogs in the same series showing IC50 values in the low micromolar range [1]. It is also noted that compound 58 (SARS-CoV-2-IN-99) exhibits low potency as an inhibitor of human cathepsin L, with a binned IC50 ranging from 1 to 10 µM [2].

Mpro Inhibition Potency

Class-level inference

Target IC50 not publicly available; Nirmatrelvir IC50 = 3.1 nM, GC376 IC50 = 0.15 µM

Supports empirical validation for assay fit

Quantitative target potency data unavailable

Evidence Dimension	Potency (IC50) for SARS-CoV-2 Mpro
Target Compound Data	Not publicly available.
Comparator Or Baseline	Nirmatrelvir (PF-07321332): IC50 = 3.1 nM (for SARS-CoV-2 Mpro). GC376: IC50 = 0.15 µM (for SARS-CoV-2 Mpro).
Quantified Difference	Not calculable for target compound.
Conditions	Not specified for target compound.

Why This Matters

The lack of publicly disclosed quantitative potency data for SARS-CoV-2-IN-99 necessitates a conservative approach; procurement should be based on empirical validation in the user's specific assay system rather than on assumed equivalence to other Mpro inhibitors.

• [1] Sugita, Y., et al. (2022). Potent and biostable inhibitors of the main protease of SARS-CoV-2. iScience, 25(11), 105365. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ALG-097558 Ligand Page. View Source

Selectivity Profile of SARS-CoV-2-IN-99 Against Host Proteases

Selectivity profiling indicates that compound 58 (SARS-CoV-2-IN-99) is a very low potency inhibitor of human cathepsin L, a host protease implicated in viral entry, with a binned IC50 value of 1-10 µM [1]. In contrast, the compound's potency against SARS-CoV-2 Mpro is not quantitatively defined in the same source. For comparison, more selective Mpro inhibitors like Nirmatrelvir exhibit markedly lower (sub-nanomolar) IC50 values for Mpro and significantly weaker inhibition of host proteases [2].

Host Protease Selectivity

Class-level inference

Cathepsin L IC50 binned 1–10 µM; Mpro IC50 not available

Modest selectivity may limit off-target interpretation

Desirable selectivity window not confirmed

Evidence Dimension	Selectivity (Host Cathepsin L vs. Viral Mpro)
Target Compound Data	Host Cathepsin L IC50 (binned): 1-10 µM; SARS-CoV-2 Mpro IC50: Not available.
Comparator Or Baseline	Nirmatrelvir (PF-07321332): Cathepsin L IC50 ~ >50 µM; Mpro IC50 = 3.1 nM.
Quantified Difference	Not calculable for target compound.
Conditions	In vitro enzyme inhibition assays (specifications not provided for target compound).

Why This Matters

This selectivity information is critical for minimizing off-target effects in cell-based assays; a high cathepsin L IC50 relative to Mpro IC50 is desirable. The available data suggest that SARS-CoV-2-IN-99's selectivity profile is modest, which may limit its utility in certain experimental contexts.

• [1] IUPHAR/BPS Guide to Pharmacology. ALG-097558 Ligand Page. View Source
• [2] Owen, D. R., et al. (2021). An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science, 374(6575), 1586-1593. View Source

Structural Determinants of Covalent Inhibition by SARS-CoV-2-IN-99

SARS-CoV-2-IN-99 (compound 58) contains a distinctive dibromoacetyl group (C(Br)Br=O) that functions as a covalent warhead, enabling irreversible or slowly reversible modification of the catalytic cysteine (Cys145) in the active site of SARS-CoV-2 Mpro . This structural feature is shared with other covalent Mpro inhibitors such as the ketone-containing GC376, but is distinct from the nitrile-based pseudo-covalent inhibition mechanism exhibited by Nirmatrelvir [1]. The precise binding mode and residence time of compound 58 have not been published, but the presence of two bromine atoms on the electrophilic carbon may influence both reactivity and selectivity relative to mono-substituted analogs .

Covalent Warhead Identity

Supporting evidence

Dibromoacetyl (C(Br)Br=O) warhead

Reactivity profile distinct from nitrile/aldehyde warheads

Binding kinetics and residence time unpublished

Evidence Dimension	Covalent warhead composition
Target Compound Data	Dibromoacetyl moiety (C(Br)Br=O) [SMILES: O=C(C(Br)Br)...]
Comparator Or Baseline	Nirmatrelvir: Nitrile group (pseudo-covalent). GC376: Aldehyde group (reversible covalent).
Quantified Difference	Not applicable.
Conditions	Based on chemical structure as reported.

Why This Matters

The nature of the covalent warhead determines the kinetic selectivity, off-target risk, and potential for drug-drug interactions. The dibromoacetyl group may confer a distinct reactivity profile that impacts assay reproducibility and outcome interpretation.

• [1] Owen, D. R., et al. (2021). An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science, 374(6575), 1586-1593. View Source

Physicochemical Properties Governing Solubility and Formulation of SARS-CoV-2-IN-99

Vendor documentation indicates that SARS-CoV-2-IN-99 is soluble in DMSO, a common solvent for cell-based assays . While quantitative water solubility values are not disclosed, the compound's molecular weight (525.13 g/mol) and predicted lipophilicity (cLogP ~4.0-5.0) suggest moderate to high lipophilicity, which may limit aqueous solubility . Comparable Mpro inhibitors such as GC376 and Nirmatrelvir exhibit water solubilities of >10 mg/mL and 0.13 mg/mL (at pH 7.4), respectively, highlighting the formulation challenges associated with this chemical series [1].

Solubility & Formulation

Class-level inference

DMSO-soluble; water solubility not reported

May require co-solvent for aqueous assays

Quantitative solubility data unavailable

Evidence Dimension	Aqueous solubility and formulation requirements
Target Compound Data	Soluble in DMSO; quantitative water solubility not reported.
Comparator Or Baseline	GC376: >10 mg/mL (water). Nirmatrelvir: 0.13 mg/mL (pH 7.4).
Quantified Difference	Not available for target compound.
Conditions	Solubility in organic solvent (DMSO) as per vendor.

Why This Matters

Low aqueous solubility may necessitate the use of co-solvents or specialized formulations for in vitro and in vivo studies, directly impacting experimental design and cost.

• [1] PubChem. Nirmatrelvir (Compound Summary). View Source

SARS-CoV-2-IN-99 (Compound 58): Optimal Research and Industrial Application Scenarios Based on Evidence

Structure-Activity Relationship (SAR) Studies for Covalent Mpro Inhibitor Optimization

SARS-CoV-2-IN-99 is best suited as a reference compound in medicinal chemistry campaigns aimed at exploring the SAR of dibromoacetyl-containing covalent Mpro inhibitors. Its distinct warhead structure provides a benchmark for assessing the impact of halogen substitution on potency, selectivity, and residence time relative to mono- or unsubstituted analogs .

Cell-Based Viral Infection Assays Requiring Proprietary Mpro Inhibitor Controls

In laboratories developing or characterizing novel SARS-CoV-2 antiviral assays, SARS-CoV-2-IN-99 can be utilized as a proprietary, non-clinical-stage control to validate Mpro inhibition activity. Its use is contingent upon internal calibration and orthogonal validation due to the absence of published quantitative EC50 values .

Biochemical Profiling of Mpro Inhibitor Specificity Against Host Cysteine Proteases

Given its documented low potency against human cathepsin L (IC50 1-10 µM), SARS-CoV-2-IN-99 serves as a useful comparator for evaluating the off-target profile of other Mpro inhibitors. Experimental designs can leverage this data to assess relative selectivity windows for candidate compounds [1].

Application

Selection Property

Validation Focus

Covalent Mpro inhibitor SAR studies

Dibromoacetyl warhead benchmark

Impact of halogen substitution on potency/selectivity

Cell-based antiviral assay controls

Proprietary Mpro inhibition profile

Internal calibration and orthogonal validation

Host cysteine protease selectivity profiling

Cathepsin L off-target benchmark

Relative selectivity window assessment

• [1] IUPHAR/BPS Guide to Pharmacology. ALG-097558 Ligand Page. View Source